Cas no 1253-84-5 (Cholestane-3,5,6-triol,(3b,5a,6b)-)

three β, five α, six β- Trihydroxycholestane is a biochemical reagent, which can be used as biomaterials or organic compounds for life science related research

Cholestane-3,5,6-triol,(3b,5a,6b)- structure

1253-84-5 structure

Product Name:Cholestane-3,5,6-triol,(3b,5a,6b)-

CAS No:1253-84-5

Molecular Formula:C₂₇H₄₈O₃

Molecular Weight:420.66822

MDL:MFCD00021171

CID:174527

PubChem ID:91498

Cholestane-3,5,6-triol,(3b,5a,6b)- Properties

Names and Identifiers

- Cholestane-3,5,6-triol,(3b,5a,6b)-
- 3β,5α,6β-Trihydroxycholestane
- (3S,5R,6R,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-1,2,3,4,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-3,5,6-triol
- 3β,5α,6β-Trihydroxyc
- 3Β,5Α,6Β-TRIHYDROXYCHOLESTANE,WHITE SOLID
- 3beta,5alpha,6beta-Cholestanetriol
- 3beta,5alpha,6beta-Trihydroxycholestane
- 5alpha,6beta-Dihydroxycholestanol
- 5alpha-cholestane-3beta,5,6beta-triol
- Cholesta-3beta,5alpha,6beta-triol
- Cholestane-3beta,5alpha,6beta-triol
- cholestanetriol
- Cholestane-3,5,6-triol, (3.beta.,5.alpha.,6.beta.)-
- HY-W010934
- F85609
- YMMFNKXZULYSOQ-RUXQDQFYSA-N
- A-Trihydroxycholestane
- Cholestane-3.beta.,5.alpha.,6.beta.-triol
- Cholestan-3-.beta.,5-.alpha.,6-.beta.-triol
- NSC18178
- A,6
- 3.beta.,6.beta.-Trihydroxycholestane
- CHEBI:28082
- WLN: L E5 B666TJ A1 E1 FY1&3Y1&1 LQ MQ OQ
- Cholestane-3beta-5alpha,6beta-triol
- CCRIS 2836
- 3beta-Hydroxycholestane-5alpha,6beta-diol
- AKOS024307569
- NSC124751
- 5.alpha.-Cholestane-3.beta.,5,6.beta.-triol
- Cholestane-3,5,6-triol, (3-beta,5-alpha,6-beta)-
- 1253-84-5
- 3
- DTXSID70862612
- A,5
- J-005221
- Cholestane-3,5,6-triol, (3beta,5alpha,6beta)-
- (3S,5R,6R,8S,9S,10R,13R,14S,17R)-10,13-Dimethyl-17-((R)-6-methylheptan-2-yl)hexadecahydro-1H-cyclopenta[a]phenanthrene-3,5,6-triol
- NSC-18178
- Cholestane-3.beta.,6.beta.-triol
- BDBM50045539
- AS-62184
- NSC 124751
- 5.alpha.-Cholestane-3.beta.,6.beta.-triol
- SCHEMBL288840
- 5.ALPHA.,6.BETA.-DIHYDROXYCHOLESTANOL
- Cholesta-3.beta.,5.alpha.,6.beta.-triol
- 3b,5a,6b-Cholestanetriol
- AI3-62264
- LMST01010052
- NS00126968
- 5alpha-Cholestane-3beta,5,6beta-triol
- 3.BETA.-HYDROXYCHOLESTANE-5.ALPHA.,6.BETA.-DIOL
- 5-alpha,6-beta-Dihydroxycholestanol
- (3beta,5alpha,6beta)-Cholestane-3,5,6-triol
- Cholestane-3,5,6-triol
- CHEMBL1278089
- cholestane-3-beta-5-alpha,6-beta-triol
- NSC 18178
- Cholesta-3.beta.,6.beta.-triol
- C05425
- Cholestane-3,5,6-triol #
- 3?,5?,6?-Trihydroxycholestane
- Q27103493
- 3.beta.,5.alpha.,6.beta.-Trihydroxycholestane
- 3Beta,5Alpha,6Beta-Trihydroxycholestanol
- UNII-5XAB8PH90A
- cholestan-3beta,5alpha,6beta-triol
- 5-alpha-Cholestane-3-beta,5,6-beta-triol
- 5XAB8PH90A
- Cholestane-3,6-triol, (3.beta.,5.alpha.,6.beta.)-
- NSC-124751
- Cholestane-3b,5a,6b-triol
- Cholestane-3-beta,5-alpha,6-beta-triol
- CS-W011650
- 3β,5α,6β-trihydroxycholestane
- DB-243269
- CHOLESTANE-3?,5?,6?-TRIOL
- +Expand
- MDL： MFCD00021171
- InChIKey： YMMFNKXZULYSOQ-RUXQDQFYSA-N
- Inchi： InChI=1S/C27H48O3/c1-17(2)7-6-8-18(3)21-9-10-22-20-15-24(29)27(30)16-19(28)11-14-26(27,5)23(20)12-13-25(21,22)4/h17-24,28-30H,6-16H2,1-5H3/t18-,19+,20+,21-,22+,23+,24-,25-,26-,27+/m1/s1
- SMILES： CC(C)CCC[C@@H](C)[C@H]1CC[C@H]2[C@@H]3C[C@H]([C@]4(C[C@H](CC[C@]4(C)[C@H]3CC[C@]12C)O)O)O

Computed Properties

Exact Mass: 420.36000
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 5
Monoisotopic Mass: 420.36
Heavy Atom Count: 30
Complexity: 619
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 10
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 7
Topological Polar Surface Area: 60.7A^2

Experimental Properties

LogP: 5.55430
PSA: 60.69000
Refractive Index: 1.537
Boiling Point: 515.7°Cat760mmHg
Melting Point: 226-231°C
Vapor Pressure: 0.0±3.0 mmHg at 25°C
Flash Point: 212.5°C
Density: 1.065

Cholestane-3,5,6-triol,(3b,5a,6b)- Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P000GKT-5mg	Cholestane-3,5,6-triol, (3β,5α,6β)-	1253-84-5	99%	5mg	$135.00	2024-07-09
A2B Chem LLC	AA20685-5mg	(3S,5R,6R,8S,9S,10R,13R,14S,17R)-10,13-Dimethyl-17-((R)-6-methylheptan-2-yl)hexadecahydro-1H-cyclopenta[a]phenanthrene-3,5,6-triol	1253-84-5	≥95%	5mg	$73.00	2024-04-20
Aaron	AR000GT5-5mg	Cholestane-3,5,6-triol, (3β,5α,6β)-	1253-84-5	98%	5mg	$122.00
Chemenu	CM360832-10mg	(3S,5R,6R,8S,9S,10R,13R,14S,17R)-10,13-Dimethyl-17-((R)-6-methylheptan-2-yl)hexadecahydro-1H-cyclopenta[a]phenanthrene-3,5,6-triol	1253-84-5	95%+	10mg	$***	2023-04-03
Cooke Chemical	A7831612-10MG	3β，5α，6β-Trihydroxycholestane	1253-84-5	97%	10mg	RMB 514.40	2023-09-07
eNovation Chemicals LLC	D762145-0.01g	Cholestane-3,5,6-triol, (3,5,6)-	1253-84-5	97%	0.01g	$210	2022-09-08
Larodan	64-0053-7-25mg	5α,6β-Dihydroxycholestanol	1253-84-5	>95%	25mg	€472.00	2023-09-19
MedChemExpress	HY-W010934-5mg	3β,5α,6β-Trihydroxycholestane	1253-84-5	≥99.0%	5mg	￥900	2024-05-25
TargetMol Chemicals	T37215-1mg	3β,5α,6β-Trihydroxycholestane	1253-84-5		1mg	￥ 315	2024-07-24
TRC	T795100-10mg	3b,5a,6b-Trihydroxycholestane	1253-84-5		10mg	$ 210.00	2023-09-05

Cholestane-3,5,6-triol,(3b,5a,6b)- Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:1253-84-5)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:1253-84-5)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Cholestane-3,5,6-triol,(3b,5a,6b)- Related Literature

1. Constitutents of Withania somnifera Dun. Part XII. The withanolides of an indian chemotype

I. Kirson,E. Glotter,D. Lavie,A. Abraham J. Chem. Soc. C 1971 2032
2. 38. Lanosterol. Part III. The action of selenium dioxide and of perbenzoic acid on lanosterol

Lionel J. Bellamy,Charles Dorée J. Chem. Soc. 1941 176
3. Starfish saponins. Part 34. Novel steroidal glycoside sulphates from the starfish Asterias amurensis

Raffaele Riccio,Maria Iorizzi,Luigi Minale,Yasukatsu Oshima,Takeshi Yasumoto J. Chem. Soc. Perkin Trans. 1 1988 1337
4. 289. Some reactions of α- and β-cholesteryl benzoate oxides

F. S. Spring,G. Swain J. Chem. Soc. 1939 1356
5. Additivity relationships in the carbon-13 nuclear magnetic resonance spectra of polyhydroxy steroids

Masaru Kobayashi J. Chem. Soc. Perkin Trans. 1 1995 33
6. Selective cleavage of ditertiary glycols under mild conditions, with bisacetylacetonato-oxovanadium

Michael Zviely,Alexander Goldman,Isaac Kirson,Erwin Glotter J. Chem. Soc. Perkin Trans. 1 1986 229
7. 20. The dehalogenation of 6-chloro-3-benzoyloxy-Δ4-cholestene

F. S. Spring,G. Swain J. Chem. Soc. 1941 83

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1253-84-5 (Cholestane-3,5,6-triol,(3b,5a,6b)-) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:1253-84-5)Cholestane-3,5,6-triol,(3b,5a,6b)-

Purity:99%

Quantity:10mg

Price($):188.0